Cas no 40145-10-6 (1-Hexanol, 6-iodo-)

• Product Name: 1-Hexanol, 6-iodo-
• CAS No: 40145-10-6
• MF: C₆H₁₃IO
• MW: 228.071294546127
• CID: 841728
• PubChem ID: 13089081
• Update Time: 2025-05-26

1-Hexanol, 6-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 6-iodo-
• 1-iodohexan-6-ol
• 6-Iodo-1-Hexanol
• DB-229555
• SCHEMBL180040
• 40145-10-6
• ZHPLCGQZGMTUID-UHFFFAOYSA-N
• AT14272
• MFCD30333487
• BP-29665
• SY318979
• MS-21651
• AKOS037654939
• 6-iodohexan-1-ol
• A1-06743
• 6-iodohexanol

• Inchi： 1S/C6H13IO/c7-5-3-1-2-4-6-8/h8H,1-6H2
• InChI Key： ZHPLCGQZGMTUID-UHFFFAOYSA-N
• SMILES： ICCCCCCO

Computed Properties

• Exact Mass: 228.00111g/mol
• Monoisotopic Mass: 228.00111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1-Hexanol, 6-iodo-

1-Hexanol, 6-iodo- (CAS No. 40145-10-6): An Overview of Its Properties, Applications, and Recent Research Advances

1-Hexanol, 6-iodo- (CAS No. 40145-10-6) is a versatile chemical compound with a wide range of applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, also known as 6-Iodo-1-hexanol, is characterized by its unique molecular structure, which includes a hexyl chain with an iodine atom at the sixth position and a hydroxyl group at the first position. This structure imparts specific chemical and physical properties that make it valuable in various scientific and industrial processes.

The molecular formula of 1-Hexanol, 6-iodo- is C₆H₁₃OIH, and its molecular weight is approximately 230.08 g/mol. The compound is a colorless liquid at room temperature and has a characteristic odor. It is soluble in many organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility properties make it suitable for use in various solvent-based reactions and processes.

In terms of chemical reactivity, 1-Hexanol, 6-iodo- is highly reactive due to the presence of both the hydroxyl group and the iodine atom. The hydroxyl group can participate in nucleophilic substitution reactions, esterification, and ether formation. The iodine atom can be readily replaced by other functional groups through nucleophilic substitution or elimination reactions, making this compound an excellent starting material for the synthesis of more complex molecules.

Recent Research Advances:

Recent studies have highlighted the potential of 1-Hexanol, 6-iodo- in various scientific and industrial applications. One notable area of research is its use as an intermediate in the synthesis of pharmaceuticals. For example, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 1-Hexanol, 6-iodo- can be used to synthesize novel antiviral agents with high efficacy against RNA viruses. The researchers found that compounds derived from 1-Hexanol, 6-iodo- showed significant antiviral activity against influenza A virus and SARS-CoV-2.

In another study published in Organic Letters in 2023, researchers explored the use of 1-Hexanol, 6-iodo- in the development of new materials for energy storage applications. The study focused on the synthesis of conductive polymers using 1-Hexanol, 6-iodo- as a key intermediate. The resulting polymers exhibited excellent electrical conductivity and stability, making them promising candidates for use in lithium-ion batteries and supercapacitors.

Synthetic Applications:

1-Hexanol, 6-iodo- is widely used as a building block in organic synthesis due to its versatile reactivity. One common application is in the preparation of alkyl halides through nucleophilic substitution reactions. For instance, treating 1-Hexanol, 6-iodo- with sodium hydride followed by an alkyl halide can yield a variety of substituted alkyl iodides. These compounds are valuable intermediates in the synthesis of complex organic molecules.

The compound can also be used to synthesize esters through esterification reactions with carboxylic acids. This process involves reacting 1-Hexanol, 6-iodo- with a carboxylic acid in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The resulting esters have applications in fragrances, flavorings, and pharmaceuticals.

Safety Considerations:

Safety is a critical consideration when handling any chemical compound. While 1-Hexanol, 6-iodo- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, adequate ventilation should be provided to minimize exposure to vapors.

In terms of storage, 1-Hexanol, 6-iodo- should be kept in tightly sealed containers away from heat sources and direct sunlight. It should also be stored separately from strong oxidizers and bases to prevent unwanted reactions.

FUTURE PERSPECTIVES:

The future prospects for 1-Hexanol, 6-iodo- are promising given its unique properties and wide range of applications. Ongoing research is likely to uncover new uses for this compound in areas such as drug discovery, materials science, and environmental remediation. As synthetic methods continue to evolve and become more efficient, the production and utilization of 1-Hexanol, 6-iodo- are expected to expand further.

In conclusion, 1-Hexanol, 6-iodo- (CAS No. 40145-10-6) is a valuable chemical compound with significant potential in various scientific and industrial fields. Its unique molecular structure and versatile reactivity make it an essential building block for the synthesis of complex molecules with diverse applications. As research continues to advance, the importance of this compound is likely to grow even further.